Cas no 91469-55-5 (cyclopent-3-en-1-amine hydrochloride)

• Product Name: cyclopent-3-en-1-amine hydrochloride
• CAS No: 91469-55-5
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• MDL: MFCD01630740
• CID: 803166
• PubChem ID: 2756395
• Update Time: 2025-05-20

cyclopent-3-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopent-3-enamine hydrochloride
• 1-AMINO-3-CYCLOPENTENE HYDROCHLORIDE
• 3-Cyclopenten-1-amine,hydrochloride (1:1)
• 4-amino cyclopentene Hcl
• 4-aminocyclopentene hydrochloride
• cyclopent-3-en-1-amine,hydrochloride
• 3-Cyclopenten-1-amine hydrochloride
• cyclopent-3-en-1-amine hydrochloride
• 1-amino-3-cyclopentene hcl
• 3-Cyclopenten-1-amine, hydrochloride
• 1-amino-3-cyclopentene, hcl
• 4-aminocyclopentenehydrochloride
• cyclopent-3-enylamine, chloride
• UUABBBRHNAYHLO-UHFFFAOYSA-N
• cyclopent-3-enylamine hydrochloride
• SBB052044
• 1-amino-2-cyclopentene,hydrochloride
• A
• 3-Cyclopenten-1-amine, hydrochloride (9CI)
• 3-Cyclopenten-1-ylamine, hydrochloride (7CI)
• AM20120323
• 1-amino-3-cyclopentene hydrochloride, AldrichCPR
• J-504187
• cyclopent-3-enaminehydrochloride
• 91469-55-5
• Cyclopent-3-en-1-amine--hydrogen chloride (1/1)
• EN300-264666
• SCHEMBL1583470
• FT-0651450
• AC-31017
• 4-aminocyclopentene HCl
• AKOS005145949
• cyclopent-3-en-1-amine;hydrochloride
• CS-W022621
• DTXSID10373353
• DS-13400
• SY019807
• MFCD01630740
• DB-027359

• MDL： MFCD01630740
• Inchi： 1S/C5H9N.ClH/c6-5-3-1-2-4-5;/h1-2,5H,3-4,6H2;1H
• InChI Key： UUABBBRHNAYHLO-UHFFFAOYSA-N
• SMILES： Cl.NC1CC=CC1

Computed Properties

• Exact Mass: 119.05000
• Monoisotopic Mass: 119.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 105.4°Cat760mmHg
• Flash Point: 16.2°C
• PSA: 26.02000
• LogP: 2.16600
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

cyclopent-3-en-1-amine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Hazard Category Code： 36/37/38-41-37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on cyclopent-3-en-1-amine hydrochloride

Comprehensive Guide to Cyclopent-3-en-1-amine Hydrochloride (CAS No. 91469-55-5): Properties, Applications, and Industry Insights

Cyclopent-3-en-1-amine hydrochloride (CAS No. 91469-55-5) is a versatile organic compound gaining traction in pharmaceutical and agrochemical research. This cyclopentene derivative features a reactive amine group, making it valuable for synthesizing complex molecules. With the rise of small-molecule drug discovery and sustainable chemistry, researchers are increasingly exploring its potential as a chiral building block in asymmetric synthesis.

The compound's unique five-membered ring structure offers distinct stereochemical advantages. Recent studies highlight its role in developing novel kinase inhibitors, particularly in oncology research where targeted therapies dominate current trends. Its hydrochloride salt form enhances stability, addressing common challenges in amine compound storage – a frequent concern among laboratory technicians searching for "how to stabilize reactive amines" or "amine salt vs free base pros and cons".

In material science, cyclopent-3-en-1-amine hydrochloride serves as a precursor for functionalized polymers. The cyclopentene scaffold contributes to polymer rigidity while the amine functionality allows for further modifications – a combination frequently queried in "amine-containing monomers for smart materials" searches. This dual characteristic aligns with the growing demand for multi-functional intermediates in specialty chemical production.

Analytical chemists emphasize the importance of proper HPLC characterization methods for this compound, as evidenced by increasing searches for "amine hydrochloride analysis techniques". The polar nature of cyclopent-3-en-1-amine hydrochloride requires specific mobile phase optimization, a technical detail often overlooked in generic protocols but crucial for accurate quantification in quality control laboratories.

The compound's structure-activity relationship (SAR) potential makes it particularly relevant in fragment-based drug design – currently a hot topic in medicinal chemistry forums. Computational chemists frequently model its conformational flexibility when designing molecular scaffolds, reflecting the industry's shift toward computer-aided molecular engineering (CAME) approaches.

Environmental considerations have prompted investigations into green synthesis routes for cyclopent-3-en-1-amine hydrochloride. Researchers are exploring catalytic amination methods to reduce waste generation, responding to queries about "sustainable amine production" and "eco-friendly heterocycle synthesis". These developments align with the pharmaceutical industry's green chemistry metrics initiatives.

From a regulatory perspective, proper handling protocols for amine hydrochlorides remain a common search topic among new laboratory personnel. While cyclopent-3-en-1-amine hydrochloride doesn't fall under stringent regulations, best practices for powder handling and moisture-sensitive compound storage apply – information frequently sought in "lab safety for amine salts" searches.

The compound's spectroscopic fingerprints (particularly in 13C NMR and IR spectroscopy) provide excellent teaching examples for organic chemistry students. Educational searches for "characterizing cyclic amines" or "interpreting hydrochloride salt spectra" often reference this compound's distinct spectral features.

Industrial scale-up considerations for cyclopent-3-en-1-amine hydrochloride production involve optimizing crystallization conditions – a process parameter frequently discussed in chemical engineering circles. The balance between yield and particle morphology remains crucial for manufacturers addressing "bulk amine hydrochloride processing" challenges.

Emerging applications in electronic materials have sparked interest in the compound's potential as a surface modifier for conductive polymers. This novel use case responds to growing searches about "amine-functionalized electronic interfaces" in materials science research, particularly for organic semiconductor development.

The cost-effectiveness of cyclopent-3-en-1-amine hydrochloride compared to similar chiral amines makes it attractive for process chemistry applications. Procurement specialists often compare "cyclopentene amine price trends" against performance metrics when selecting chemical intermediates for large-scale production.

Recent patent analyses reveal innovative uses of cyclopent-3-en-1-amine hydrochloride in bioconjugation chemistry, particularly for antibody-drug conjugate (ADC) linker development. This application addresses the booming interest in "next-generation biotherapeutics" and "targeted drug delivery systems" within the biopharma sector.

Quality assurance protocols emphasize the importance of residual solvent analysis in cyclopent-3-en-1-amine hydrochloride batches, responding to strict ICH guidelines for pharmaceutical ingredients. Laboratory managers frequently search for "GC methods for amine hydrochloride purity" to ensure compliance with evolving regulatory standards.

The compound's structure-property relationships continue to inspire research into molecular diversity-oriented synthesis. Its balanced lipophilicity profile (often queried as "log P of cyclopentenyl amines") makes it particularly valuable for medicinal chemistry optimization workflows in early-stage drug discovery.